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Compound of Interest

Methyl 5-
Compound Name:
(hydroxymethyl)nicotinate

Cat. No.: B127267

Essential Safety and Handling Guide for Methyl
5-(hydroxymethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
5-(hydroxymethyl)nicotinate (CAS No. 129747-52-0) in a laboratory setting. As a specific
Safety Data Sheet (SDS) for this compound is not readily available, this information is based on
the safety data of structurally similar compounds, namely Methyl nicotinate and Methyl 6-
(hydroxymethyl)nicotinate. It is imperative to handle this compound with care, assuming it may
possess similar hazards to its analogs.

l. Personal Protective Equipment (PPE)

A comprehensive hazard assessment should always be conducted before commencing any
work.[1] The following table summarizes the recommended PPE for handling Methyl 5-
(hydroxymethyl)nicotinate, based on general laboratory safety standards and data from
analogous compounds.
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Protection Type

Recommended Equipment

Rationale and Best Practices

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a significant

splash hazard.[2]

To protect against potential
eye irritation or injury from
splashes or solid particles.
Safety glasses must have side
shields.[2]

Hand Protection

Disposable nitrile gloves are
the minimum requirement.[2]
For extended contact or
handling of larger quantities,
consider double-gloving or
using thicker, chemical-

resistant gloves.

To prevent skin contact, which
may cause irritation.[3] Gloves
should be inspected before

use and changed immediately

if contaminated.[2]

Body Protection

A fire-resistant lab coat is
recommended.[4] Ensure it is

fully buttoned.

To protect skin and clothing

from spills and splashes.[4]

Foot Protection

Closed-toe shoes are
mandatory in a laboratory

setting.[4]

To protect feet from chemical

spills and falling objects.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood.[1] If
dusts are generated or
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation of dust or
aerosols, which may cause

respiratory irritation.[3][5]

Il. Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for ensuring safety during the handling of

Methyl 5-(hydroxymethyl)nicotinate.
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1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[1]

 All handling of solid Methyl 5-(hydroxymethyl)nicotinate should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

e The work area should be clean and free of clutter.
2. Weighing and Transfer:

» When weighing the solid compound, do so in a fume hood or on a balance with appropriate
local exhaust ventilation to control dust.

o Use appropriate tools (e.g., spatulas) for transferring the solid to prevent contamination and
spillage.

o Close the container tightly after use.

3. Dissolving and Reactions:

e When dissolving the compound, add it slowly to the solvent to avoid splashing.
« If the process generates heat, use a cooling bath to control the temperature.

e Ensure all reaction vessels are properly secured.

4. Post-Handling:

e Thoroughly wash hands with soap and water after handling the compound, even if gloves
were worn.[1]

¢ Clean all contaminated surfaces and equipment after use.

 Remove and dispose of contaminated PPE in the appropriate waste stream.

lll. Disposal Plan
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Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Type Disposal Procedure

Collect in a designated, labeled hazardous
Solid Waste waste container. The container should be kept

closed when not in use.

Collect in a designated, labeled hazardous
Liquid Waste (Solutions) waste container. Do not mix with incompatible

wastes.

) Dispose of in a designated solid waste container
Contaminated PPE _
for hazardous materials.

General Disposal Guidelines:

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations.

e Do not dispose of Methyl 5-(hydroxymethyl)nicotinate down the drain or in the regular
trash.

» Ensure all waste containers are properly labeled with the full chemical name and associated
hazards.

IV. Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Emergency

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1][6]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention.[6]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention.

[3][6]
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) )
water. Seek immediate medical attention.[1]
Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid

Spil material, avoiding dust generation, and place it

pi

in a sealed container for disposal. For large
spills, contact your institution's environmental

health and safety department.

V. Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Methyl 5-

(hydroxymethyl)nicotinate and its analogs.
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Methyl 5- o Methyl 6-
) Methyl nicotinate )

Property (hydroxymethyl)nicot (hydroxymethyl)nicot

_ (Analog) _

inate inate (Analog)
CAS Number 129747-52-0[2] 93-60-7 56026-36-9
Molecular Formula C8HI9NO3 C7H7NO2 C8HI9NO3
Molecular Weight 167.16 g/mol 137.14 g/mol [4] Not specified

- White crystalline White to pale yellow
Appearance Not specified )
solid[4] crystal or powder
Melting Point Not specified 38-43 °C[1] 77 °C
- _ 316.3 °C at 760 _

Boiling Point 209 °C[1] Not available

mmHg[2]
Flash Point 145.1 °C[2] 95 °C[1] Not available

VI. Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 5-

(hydroxymethyl)nicotinate in a laboratory setting.
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Handling Workflow for Methyl 5-(hydroxymethyl)nicotinate
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Caption: Standard laboratory workflow for handling Methyl 5-(hydroxymethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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